Cas no 18891-54-8 (2,4,6,8,9,11-Hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane,3,3,7,7,10,10-hexaphenyl-)

• Product Name: 2,4,6,8,9,11-Hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane,3,3,7,7,10,10-hexaphenyl-
• CAS No: 18891-54-8
• MF: C₃₆H₃₀As₂O₆Si₃
• MW: 792.71951341629
• MDL: MFCD00043746
• CID: 136330
• PubChem ID: 17999318
• Update Time: 2025-05-18

2,4,6,8,9,11-Hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane,3,3,7,7,10,10-hexaphenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,9,11-Hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane,3,3,7,7,10,10-hexaphenyl-
• ARSENOSILOXANE I
• DIPHENYLSILANEDIOL-ARSENIC ACID CYCLIC TRIESTER
• 3,3,7,7,10,10-hexaphenyl-2,4,6,8,9,11-hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo<3.3.3>undecane
• Arsenosiloxane
• DTXSID901100472
• 3,3,7,7,10,10-Hexaphenyl-2,4,6,8,9,11-hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane
• AKOS015911591
• FT-0622487
• 3,3,7,7,10,10-hexakis-phenyl-2,4,6,8,9,11-hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane
• 18891-54-8
• MFCD00043746
• 3,3,7,7,10,10-Hexaphenyl-2,4,6,8,9,11-hexaoxa-1,5-diarsa-3,7,10-trisila- bicyclo[3,3,3]undecane

• MDL： MFCD00043746
• Inchi： 1S/C36H30As2O6Si3/c1-7-19-31(20-8-1)45(32-21-9-2-10-22-32)39-37-41-46(33-23-11-3-12-24-33,34-25-13-4-14-26-34)42-38(40-45)44-47(43-37,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30H
• InChI Key： IISNDSYSGXYCRT-UHFFFAOYSA-N
• SMILES： [As]12O[Si](C3C=CC=CC=3)(C3C=CC=CC=3)O[As](O[Si](C3C=CC=CC=3)(C3C=CC=CC=3)O1)O[Si](C1C=CC=CC=1)(C1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 791.97800
• Monoisotopic Mass: 791.97821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Boiling Point: 640.5°C at 760 mmHg
• Flash Point: 275.2°C
• PSA: 55.38000
• LogP: 2.85280

Additional information on 2,4,6,8,9,11-Hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane,3,3,7,7,10,10-hexaphenyl-

2,4,6,8,9,11-Hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane, 3,3,7,7,10,10-hexaphenyl-

The compound with CAS No. 18891-54-8, known as 2,4,6,8,9,11-Hexaoxa-1,5-diarsa-3,7,10-trisilabicyclo[3.3.3]undecane, is a highly specialized organosilicon compound with a unique bicyclic structure. This compound has garnered significant attention in the scientific community due to its potential applications in advanced materials science and catalysis. The structure of this compound is characterized by a rigid bicyclo[3.3.3]undecane framework with multiple oxygen and sulfur atoms strategically positioned to create a highly functionalized system.

Recent studies have highlighted the importance of organosilicon compounds in the development of novel materials with tailored properties. The presence of hexaphenyl groups in this compound contributes to its exceptional thermal stability and mechanical strength. These properties make it an ideal candidate for use in high-performance polymers and composites. Additionally, the incorporation of arsenic atoms within the bicyclic framework introduces unique electronic properties that enhance its potential as a catalyst in organic synthesis.

One of the most promising applications of this compound lies in its ability to act as a template for the synthesis of nanostructured materials. Researchers have demonstrated that the rigid bicyclic structure can serve as a scaffold for the controlled assembly of metal nanoparticles. This has significant implications for the development of more efficient catalysts and sensors in various industrial processes.

Furthermore, recent advancements in computational chemistry have enabled scientists to gain deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations and molecular dynamics simulations, researchers have been able to predict its behavior under different conditions with remarkable accuracy.

In terms of synthesis methods, this compound is typically prepared through a multi-step process involving organometallic chemistry techniques such as Suzuki coupling and Stille coupling reactions. The use of these methods ensures high yields and excellent control over the final product's structure.

Despite its complexity and specialized nature,2,4,6,8